molecular formula C17H23NO2S B2835501 2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone CAS No. 1448131-11-0

2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone

Cat. No. B2835501
CAS RN: 1448131-11-0
M. Wt: 305.44
InChI Key: LNXVERWQXHVEJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. It is a type of morpholine derivative that is used in the synthesis of other compounds. In

Scientific Research Applications

Cyclopentenone Moieties in Anticancer Drug Design : Cyclopentenone, a core structure found in many biologically active compounds, has been recognized for its anticancer properties. The incorporation of cyclopentenone groups into molecules has shown to enhance their anticancer potential, suggesting that compounds with similar cyclic structures or functionalities, like 2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone, might also possess valuable pharmacological properties (Conti, 2006).

Metabolomics and Drug Interactions : Understanding the metabolic pathways and drug interactions of compounds is crucial for their therapeutic application. Methadone's metabolomics, for example, reveal the complexity of its interactions and effects, highlighting the importance of studying the metabolism and pharmacokinetics of compounds like 2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone for potential clinical use (Dinis-Oliveira, 2016).

Cyclodextrins in Drug Delivery : Cyclodextrins have been extensively studied for their ability to enhance drug solubility, stability, and bioavailability. Their application in drug delivery systems demonstrates the potential for chemical modifications and formulations to improve the therapeutic efficacy of compounds, including those with challenging physicochemical properties similar to 2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone (Challa et al., 2005).

Cinnamic Acid Derivatives in Cancer Therapy : The therapeutic potential of cinnamic acid derivatives in anticancer treatment illustrates the importance of chemical moieties in drug design. These derivatives' mechanisms of action and their modifications could provide insights into developing new therapeutic agents with specific activities, including structures akin to 2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone (De, Baltas, & Bedos-Belval, 2011).

Cyclometalating Ligands in OLEDs : The application of cyclometalating ligands in organic light-emitting diodes (OLEDs) showcases the potential of certain chemical structures in technological applications. This area of research suggests that compounds with unique electronic properties, similar to 2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone, could be explored for use in electronic devices and lighting technologies (Chi & Chou, 2010).

properties

IUPAC Name

2-cyclopentylsulfanyl-1-(2-phenylmorpholin-4-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23NO2S/c19-17(13-21-15-8-4-5-9-15)18-10-11-20-16(12-18)14-6-2-1-3-7-14/h1-3,6-7,15-16H,4-5,8-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNXVERWQXHVEJT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)SCC(=O)N2CCOC(C2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Cyclopentylthio)-1-(2-phenylmorpholino)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.